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Compound of Interest

Compound Name: 3,4-Diaminophenol

Cat. No.: B1333219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4-Diaminophenol (CAS No: 615-

72-5), a versatile aromatic compound of significant interest in various fields of chemical

research and development. This document details its chemical and physical properties,

provides a step-by-step synthesis protocol, and explores its applications, with a particular focus

on its role as a key building block in the development of novel pharmaceuticals.

Core Properties of 3,4-Diaminophenol
3,4-Diaminophenol, with the molecular formula C₆H₈N₂O, is an organic compound featuring a

phenol ring substituted with two amine groups at the 3 and 4 positions.[1][2] Its chemical

structure lends it a high degree of reactivity, making it a valuable intermediate in organic

synthesis.

Physicochemical Data
The following tables summarize the key physical and chemical properties of 3,4-
Diaminophenol.
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Identifier Value Source

CAS Number 615-72-5 [1][3]

Molecular Formula C₆H₈N₂O [1][2]

Molecular Weight 124.14 g/mol [1][2]

IUPAC Name 3,4-diaminophenol [1]

Synonyms
Phenol, 3,4-diamino-; 3,4-

diamino-phenol
[1]

Physical Property Value Notes

Melting Point 170-172 °C [4]

Boiling Point 356.5 ± 27.0 °C Predicted

pKa 10.28 ± 0.18 Predicted

Solubility

Soluble in water. Slightly

soluble in DMSO and

Methanol (with heating and

sonication).

[5]

Synthesis of 3,4-Diaminophenol: An Experimental
Protocol
A common and effective method for the synthesis of 3,4-Diaminophenol involves a four-step

process starting from the readily available precursor, p-aminophenol. This process includes

acylation, nitration, hydrolysis, and a final reduction step.[6]

Experimental Workflow
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Step 1: Acylation

Step 2: Nitration

Step 3: Hydrolysis

Step 4: Reduction

p-Aminophenol

p-Acetamidophenol

 Acetic Acid

Acetic Anhydride

3-Nitro-4-acetamidophenol

Nitric Acid

4-Amino-3-nitrophenol

NaOH or KOH

3,4-Diaminophenol

Reducing Agent (e.g., Fe/HCl)

Click to download full resolution via product page

Caption: Synthetic pathway for 3,4-Diaminophenol from p-aminophenol.

Detailed Methodology
Step 1: Acylation of p-Aminophenol

In a suitable reaction vessel, dissolve p-aminophenol in glacial acetic acid.

Add acetic anhydride to the solution.
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Reflux the mixture to facilitate the acylation reaction, yielding p-acetamidophenol

(acetaminophen).

Step 2: Nitration of p-Acetamidophenol

Cool the solution from Step 1.

Slowly add a nitrating mixture (e.g., a mixture of nitric acid and sulfuric acid) while

maintaining a low temperature to control the exothermic reaction.

The reaction yields 3-nitro-4-acetamidophenol.

Step 3: Hydrolysis of 3-Nitro-4-acetamidophenol

To the nitrated product, add a solution of sodium hydroxide or potassium hydroxide.

Heat the mixture to hydrolyze the acetamido group back to an amino group, resulting in the

formation of 4-amino-3-nitrophenol.

Step 4: Reduction of 4-Amino-3-nitrophenol

The nitro group of 4-amino-3-nitrophenol is reduced to an amino group. This can be

achieved using various reducing agents, such as iron powder in the presence of an acid

(e.g., hydrochloric acid) or catalytic hydrogenation.

After the reduction is complete, the reaction mixture is worked up to isolate the final product,

3,4-Diaminophenol. The product can be purified by recrystallization.

Applications in Research and Development
The unique arrangement of amino and hydroxyl functional groups on the aromatic ring makes

3,4-Diaminophenol a valuable precursor in several industries.

Role in Drug Development
3,4-Diaminophenol serves as a critical building block in the synthesis of various active

pharmaceutical ingredients (APIs). Its reactive sites allow for the construction of more complex

molecular architectures, particularly heterocyclic ring systems that are prevalent in many drug
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classes. While specific drug names directly synthesized from 3,4-diaminophenol are not

extensively publicized in readily available literature, its structural motif is integral to the

synthesis of various therapeutic agents. Its utility in pharmaceutical manufacturing lies in its

ability to participate in reactions to form compounds with potential antimicrobial, anti-

inflammatory, or analgesic effects.[4]

Other Industrial Applications
Azo Dyes: It is a key intermediate in the manufacturing of a wide range of azo dyes used in

the textile and printing industries.[5]

Hair Dyes: 3,4-Diaminophenol is utilized in the formulation of permanent hair coloring

products.[5]

Organic Electronics: There is growing interest in the use of 3,4-Diaminophenol and its

derivatives in the development of novel organic electronic materials.[3][4]

Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling

3,4-Diaminophenol. The dihydrochloride salt of 3,4-diaminophenol is associated with the

following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), and H335 (May cause respiratory irritation). It is recommended

to handle this compound in a well-ventilated area, using appropriate personal protective

equipment (PPE), including gloves and safety glasses.

Safety Information Summary
Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation
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This guide serves as a foundational resource for professionals working with 3,4-
Diaminophenol. For more detailed and specific applications or safety protocols, consulting

peer-reviewed literature and safety data sheets (SDS) is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

